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Compound of Interest

5-chloro-2-oxo-1(2H)-
Compound Name: o o
Pyridineacetic acid

CAS No.: 56546-37-3

Cat. No.: B13961080

Get Quote

Part 1: Executive Technical Summary

Compound Identity: Entacapone (specifically the (E)-isomer) CAS Registry Number: 109983-
04-0 Primary Application: Catechol-O-methyltransferase (COMT) inhibitor; adjunct in
Levodopa/Carbidopa therapy for Parkinson’s Disease.

The Scientist’s Directive: CAS 109983-04-0 refers to the (E)-isomer of Entacapone, the
pharmacologically active form. The critical challenge in handling this compound is not acute
toxicity, but thermodynamic instability regarding photo-isomerization and metal chelation.
Exposure to standard laboratory lighting converts the active (E)-isomer into the inactive (Z)-
isomer (cis-isomer), compromising experimental validity before in vivo or in vitro application.
Furthermore, its catechol structure makes it a potent chelator of iron, leading to rapid
degradation and colorimetric interference.

This guide deviates from standard SDS formats to prioritize these stability-indicating handling
protocols.
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Part 2: Physicochemical & Stability Profile

To ensure scientific integrity, you must validate the material upon receipt. Entacapone exhibits

distinct properties that serve as self-validating quality checks.

ble 1: Critical Physicochemical :

Technical Insight

Property Data / Specification .
(Causality)
Self-Validation: If the powder
Greenish-yellow crystalline appears brown or purple, it
Appearance

powder

indicates iron contamination

(chelation complex).

Molecular Formula

MW: 305.29 g/mol

The (Z)-isomer has a lower

Melting Point 162°C — 163°C melting point. A depressed MP
indicates photo-degradation.
Insoluble in water/acidic

- DMSO (>10 mg/mL), Ethanol media. Soluble in alkali (due to
Solubility ) ) )
(Slight) phenolic -OH), but unstable in

high pH.
lonizes at physiological pH;

pKa ~4.5 (phenolic group) affects membrane permeability

and extraction efficiency.

Isomeric Ratio

>99.0% (E)-isomer

Critical: The (Z)-isomer is

considered a related impurity.

Part 3: Hazard Identification & Toxicology (E-E-A-T)

While Entacapone is not classified as a high-potency cytotoxic (like many oncology APIS), it

possesses specific biochemical hazards derived from its mechanism of action.

Mechanism-Based Toxicity
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o COMT Inhibition: Entacapone inhibits the enzyme responsible for metabolizing catechols.
Risk: Inhalation or absorption can potentiate the effects of endogenous or exogenous
catecholamines (epinephrine, norepinephrine, dopamine), leading to tachycardia or blood
pressure fluctuations.

e Uncoupling Potential: As a nitrocatechol, high systemic exposure can theoretically uncouple
oxidative phosphorylation, though this is rare with standard handling.

GHS Classification

o Signal Word: WARNING

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1][2][3]

H361: Suspected of damaging fertility or the unborn child (Reproductive Toxicity Category 2).

Part 4: Advanced Handling Protocols (Field-Proven)

This section details the "why" and "how" of handling, moving beyond generic safety advice to
stability preservation.

The "No-Iron" Rule (Chelation Prevention)

Entacapone is a specific iron chelator. Contact with stainless steel (especially lower grades) in
the presence of moisture can form a purple/black iron-entacapone complex.

o Protocol: Use plastic, Teflon, or ceramic spatulas only. Avoid metal weighing boats.

» Self-Validation: If your solution turns dark/purple upon preparation, the equipment was
contaminated with metal ions.

The "Amber-Only" Rule (Photo-Stabilization)

The (E)-to-(Z) isomerization is photon-driven.
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o Protocol: All weighing must be done under low-actinic light (yellow filtered) or in minimal light
conditions.

o Storage: Solutions must be wrapped in aluminum foil or stored in amber borosilicate glass

immediately.
e Impact: Failure to do this results in a mixture of isomers, invalidating

data in enzymatic assays.

Visualization: Stability-Centric Workflow

The following diagram illustrates the critical decision nodes for handling CAS 109983-04-0 to
prevent degradation.
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Receipt of CAS 109983-04-0

Visual Inspection:
Is it Yellow?

Iron Contamination Check:

Is it

Light Control:
Low-Actinic / Amber Glass

rotect from UV

No (Yellow)

Brown/Purple?

REJECT:
Metal Complex Formed

Weighing Protocol:

Use PLASTIC/CERAMIC Spatulas

Caption: Critical handling workflow emphasizing the rejection of iron-contaminated samples
and the mandatory use of amber glassware to prevent photo-isomerization.

Avoid Metal Contact

Solubilization:
DMSO or Ethanol

QC Validation:

HPLC (Isomer Ratio)

Click to download full resolution via product page
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Part 5: Biological Mechanism & Experimental
Context

Understanding the pathway is essential for researchers designing assays involving
Entacapone. It acts peripherally, not centrally, to prevent the degradation of Levodopa.

Mechanism of Action

Levodopa is administered to cross the Blood-Brain Barrier (BBB). However, peripheral COMT
converts Levodopa into 3-O-methyldopa (3-OMD), which competes for transport across the
BBB. Entacapone inhibits this peripheral conversion.

Visualization: COMT Inhibition Pathway

Entacapone
(Inhibitor)

Inhibits

Levodopa

Peripheral
(Perip ) Transport

Decarboxylation

Blood-Brain Barrier Brain Dopamine

Click to download full resolution via product page

Caption: Entacapone blocks the peripheral COMT enzyme, preventing the conversion of
Levodopa to 3-OMD and increasing Levodopa availability at the BBB.
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Part 6: Emergency & Waste Disposal Protocols
Accidental Release (Spill)

e Evacuate: Remove non-essential personnel.
o PPE: Wear N95/P100 respirator, nitrile gloves, and safety goggles.

o Containment: Do not dry sweep (dust generation). Cover with a damp paper towel or use a
HEPA vacuum.

o Decontamination: Clean the surface with a detergent solution.

o Note: If the cleaning cloth turns purple, you have confirmed the presence of the drug
(reacting with trace metals or high pH in the cleaner).

First Aid

o Eye Contact: Rinse immediately with water for 15 minutes.[3][4] Isomerization in the eye is
not a concern, but pH irritation is.

o Skin Contact: Wash with soap and water.[2][3] Do not use ethanol for washing skin, as it
increases transdermal absorption of the compound.

Waste Disposal

o Classification: Hazardous Pharmaceutical Waste.
e Protocol: Incineration is the preferred method.

e Warning: Do not pour down the drain. Entacapone is toxic to aquatic life (chronic effects).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://go.drugbank.com/drugs/DB00494
https://pubmed.ncbi.nlm.nih.gov/12606332/
https://www.benchchem.com/product/b13961080?utm_src=pdf-custom-synthesis#bc-rfq
https://www.rustoleum.com/MSDS/ENGLISH/242183.pdf
https://www.pharmacompass.com/pAssets/pdf/edqm/application/m0230_msds_us_default.pdf
https://www.lfatabletpresses.com/media/contentmanager/content/documents/Magnesium_Stearate_SDS_Specs_and_ID_v_1.5.pdf
https://www.fishersci.com/store/msds?partNumber=M5850&productDescription=MAGNESIUM+STEARATE+NF+50KG&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b13961080/docs#technical-guide-safety-stability-and-handling-of-entacapone-cas-109983-04-0
https://www.benchchem.com/product/b13961080/docs#technical-guide-safety-stability-and-handling-of-entacapone-cas-109983-04-0
https://www.benchchem.com/product/b13961080/docs#technical-guide-safety-stability-and-handling-of-entacapone-cas-109983-04-0
https://www.benchchem.com/product/b13961080/docs#technical-guide-safety-stability-and-handling-of-entacapone-cas-109983-04-0
https://www.benchchem.com/product/b13961080?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13961080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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